Cas no 2580219-04-9 (ethyl 2-aminothieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 2-aminothieno2,3-cpyridine-3-carboxylate
• CAS No: 2580219-04-9
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5662553
• PubChem ID: 165890197
• Update Time: 2025-05-25

ethyl 2-aminothieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27729700
• 2580219-04-9
• ethyl 2-aminothieno[2,3-c]pyridine-3-carboxylate
• ethyl 2-aminothieno2,3-cpyridine-3-carboxylate

• Inchi： 1S/C10H10N2O2S/c1-2-14-10(13)8-6-3-4-12-5-7(6)15-9(8)11/h3-5H,2,11H2,1H3
• InChI Key： AZSBRKXTAAJLNS-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2C=CN=CC1=2)N

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.4Ų

Additional information on ethyl 2-aminothieno2,3-cpyridine-3-carboxylate

Ethyl 2-Aminothieno[2,3-c]Pyridine-3-Carboxylate: A Comprehensive Overview

Ethyl 2-aminothieno[2,3-c]pyridine-3-carboxylate, with CAS No. 2580219-04-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thienopyridine ring system with an amino group and an ethyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, electronic materials, and catalysis.

The thienopyridine core of ethyl 2-aminothieno[2,3-c]pyridine-3-carboxylate is a fused bicyclic system consisting of a thiophene and a pyridine ring. This structure is known for its aromaticity and conjugation, which contribute to the compound's stability and reactivity. The amino group attached at the 2-position introduces nucleophilic character, while the ethyl ester at the 3-position provides an electron-withdrawing effect. These features make the molecule highly customizable for various chemical reactions and functionalizations.

Recent studies have highlighted the potential of ethyl 2-aminothieno[2,3-c]pyridine-3-carboxylate in the development of new pharmaceutical agents. Researchers have explored its ability to act as a scaffold for designing bioactive molecules targeting specific enzymes or receptors. For instance, its amino group can serve as a site for further substitution or conjugation with other bioactive moieties, enhancing its therapeutic potential.

In addition to its pharmaceutical applications, ethyl 2-aminothieno[2,3-c]pyridine-3-carboxylate has shown promise in the field of materials science. Its conjugated system makes it a candidate for use in organic electronics, such as field-effect transistors or light-emitting diodes. The compound's ability to undergo various chemical modifications further enhances its suitability for these applications.

From a synthetic perspective, ethyl 2-aminothieno[2,3-c]pyridine-3-carboxylate can be prepared through a variety of routes. One common method involves the condensation of appropriate starting materials under controlled conditions to form the thienopyridine ring system. Subsequent functionalization steps allow for the introduction of the amino and ester groups. The synthesis process requires careful optimization to ensure high yields and purity of the final product.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of ethyl 2-aminothieno[2,3-c]pyridine-3-carboxylate. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals and reactivity patterns, which are critical for understanding its behavior in chemical reactions. These findings have paved the way for more efficient synthetic strategies and improved material properties.

In conclusion, ethyl 2-aminothieno[2,3-c]pyridine-3-carboxylate (CAS No. 2580219-04-9) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and practical applications. As ongoing studies continue to uncover new aspects of this compound's properties and potential uses, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.